Acetyl-Tyr-Val-Ala-Asp-chloromethylketone

• CAS No.: 178603-78-6
• Product Name: Acetyl-Tyr-Val-Ala-Asp-chloromethylketone
• Molecular Formula: C24H33ClN4O8
• Molecular Weight: 541 g/mol
• IUPAC Name: (3S)-3-[[(2S)-2-[[(2S)-2-[[(2S)-2-acetamido-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylbutanoyl]amino]propanoyl]amino]-5-chloro-4-oxopentanoic acid
• Standard InChI: InChI=1S/C24H33ClN4O8/c1-12(2)21(24(37)26-13(3)22(35)28-17(10-20(33)34)19(32)11-25)29-23(36)18(27-14(4)30)9-15-5-7-16(31)8-6-15/h5-8,12-13,17-18,21,31H,9-11H2,1-4H3,(H,26,37)(H,27,30)(H,28,35)(H,29,36)(H,33,34)/t13-,17-,18-,21-/m0/s1
• Standard InChIKey: UOUBHJRCKHLGFB-DGJUNBOTSA-N
• Isomeric SMILES: C[C@@H](C(=O)N[C@@H](CC(=O)O)C(=O)CCl)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CC1=CC=C(C=C1)O)NC(=O)C
• SMILES: CC(C)C(C(=O)NC(C)C(=O)NC(CC(=O)O)C(=O)CCl)NC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C
• Canonical SMILES: CC(C)C(C(=O)NC(C)C(=O)NC(CC(=O)O)C(=O)CCl)NC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C
• Appearance: Assay:≥98%A crystalline solid
• Description: Ac-YVAD-CMK is a selective, irreversible inhibitor of interleukin-1β converting enzyme (ICE; Caspase-1). Ac-YVAD-CMK is neuroprotective in a rat model of cerebral ischemia.
• Sequence: YVAD
• Synonyms: Ac-Tyr-Val-Ala-Asp-CMK; Ac-YVAD-cmk; N-acetyl-tyrosinyl-valinyl-alanyl-aspartyl chloromethyl ketone; N-acetyl-tyrosyl-valyl-alanyl-aspartyl chloromethyl ketone; N-acetyltyrosinylvalinylalanylaspartylchloromethyl ketone; YVAD-chloromethylketone; YVAD-CMK
• PubChem Compound: 9915279
• Last Modified: Nov 11 2021